(4-{[4-Amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methyl}piperazino)(2-furyl)methanone
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound "(4-{[4-Amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methyl}piperazino)(2-furyl)methanone" is a structurally complex molecule featuring a 1,3,5-triazine core substituted with amino and 4-fluoroanilino groups. A piperazino-methyl linkage connects the triazine moiety to a furyl methanone group. The 4-fluoroanilino group may enhance lipophilicity and target binding, while the furyl methanone could contribute to metabolic stability or solubility .
Properties
IUPAC Name |
[4-[[4-amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methyl]piperazin-1-yl]-(furan-2-yl)methanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FN7O2/c20-13-3-5-14(6-4-13)22-19-24-16(23-18(21)25-19)12-26-7-9-27(10-8-26)17(28)15-2-1-11-29-15/h1-6,11H,7-10,12H2,(H3,21,22,23,24,25) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKEYCZFJDFVJFJ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=NC(=NC(=N2)NC3=CC=C(C=C3)F)N)C(=O)C4=CC=CO4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FN7O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (4-{[4-Amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methyl}piperazino)(2-furyl)methanone typically involves multiple steps:
Formation of the Triazine Ring: The triazine ring can be synthesized through the cyclization of appropriate precursors under controlled conditions.
Introduction of the Fluoroanilino Group: This step involves the substitution reaction where a fluoroaniline derivative is introduced to the triazine ring.
Attachment of the Piperazine Moiety: The piperazine group is then attached to the triazine ring through a nucleophilic substitution reaction.
Incorporation of the Furan Ring: Finally, the furan ring is introduced via a coupling reaction, completing the synthesis of the compound.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of automated reactors, continuous flow systems, and advanced purification techniques such as chromatography.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the furan ring, leading to the formation of various oxidized derivatives.
Reduction: Reduction reactions can occur at the triazine ring, potentially altering its electronic properties.
Substitution: The compound can participate in substitution reactions, especially at the amino and fluoroanilino groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.
Substitution: Conditions for substitution reactions often involve the use of catalysts and solvents like dichloromethane or ethanol.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the furan ring may yield furanones, while reduction of the triazine ring could produce dihydrotriazines.
Scientific Research Applications
Chemistry
In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it a versatile intermediate in organic synthesis.
Biology
In biological research, the compound may serve as a probe to study enzyme interactions and receptor binding due to its multiple functional groups.
Medicine
Medically, the compound could be investigated for its potential as a therapeutic agent. Its structural features suggest it may interact with biological targets such as enzymes or receptors, making it a candidate for drug development.
Industry
Industrially, the compound could be used in the development of new materials with specific properties, such as polymers or coatings, due to its stability and reactivity.
Mechanism of Action
The mechanism of action of (4-{[4-Amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methyl}piperazino)(2-furyl)methanone involves its interaction with molecular targets such as enzymes or receptors. The triazine ring can participate in hydrogen bonding and π-π interactions, while the piperazine and furan rings may enhance binding affinity through hydrophobic interactions. These interactions can modulate the activity of the target proteins, leading to various biological effects.
Comparison with Similar Compounds
Structural Comparison with Similar Compounds
Key Structural Analogues
The compound shares structural motifs with several classes of molecules:
*Calculated based on structural formula.
Substituent-Driven Differences
- Triazine vs. Triazinone: The target compound’s 1,3,5-triazine core differs from the triazinone (with a carbonyl group) in the analogue from .
- Fluoroanilino vs.
- Furyl Methanone vs.
Computational and Experimental Comparison Metrics
Graph-Based Structural Similarity
The compound’s graph representation (atoms as nodes, bonds as edges) aligns with computational methods for chemical similarity analysis. Using Tanimoto coefficients (Tc) for MACCS or ECFP4 fingerprints, the target compound would likely exhibit moderate similarity (Tc ~0.4–0.6) to triazinone and piperazino-containing analogues, reflecting shared substructures like the triazine ring and piperazino linker .
Electrophilicity and Metabolic Stability
In glutathione (GSH) conjugation assays (), the furyl methanone and 4-fluoroanilino groups may reduce electrophilicity compared to analogues with electron-deficient aromatic systems. For example, compounds with nitro or chloro substituents typically show higher GSH reactivity, whereas the target compound’s fluorine and furan substituents might confer slower conjugation rates, enhancing metabolic stability .
Research Findings and Implications
- Synthetic Feasibility: The piperazino-methyl linkage is synthetically accessible via reductive amination or nucleophilic substitution, as demonstrated in for analogous triazinones .
- Patent Considerations: Structural similarity analyses () would require distinguishing the target compound’s unique combination of fluoroanilino and furyl methanone groups from prior art, emphasizing non-obviousness in patent applications .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
